Cas no 2137822-94-5 (4-(bromomethyl)-3-(cyclopropylmethyl)-1H-pyrazole)

• Product Name: 4-(bromomethyl)-3-(cyclopropylmethyl)-1H-pyrazole
• CAS No: 2137822-94-5
• MF: C₈H₁₁BrN₂
• MW: 215.090340852737
• CID: 6249314
• PubChem ID: 165951866
• Update Time: 2025-05-20

4-(bromomethyl)-3-(cyclopropylmethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(bromomethyl)-3-(cyclopropylmethyl)-1H-pyrazole
• 2137822-94-5
• EN300-1132237

• Inchi： 1S/C8H11BrN2/c9-4-7-5-10-11-8(7)3-6-1-2-6/h5-6H,1-4H2,(H,10,11)
• InChI Key： KJTSSZTZEXXPQY-UHFFFAOYSA-N
• SMILES： BrCC1C=NNC=1CC1CC1

Computed Properties

• Exact Mass: 214.01056g/mol
• Monoisotopic Mass: 214.01056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 28.7Ų

Additional information on 4-(bromomethyl)-3-(cyclopropylmethyl)-1H-pyrazole

Introduction to 4-(bromomethyl)-3-(cyclopropylmethyl)-1H-pyrazole (CAS No. 2137822-94-5)

4-(bromomethyl)-3-(cyclopropylmethyl)-1H-pyrazole, identified by the CAS number 2137822-94-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This heterocyclic compound features a pyrazole core substituted with a bromomethyl group at the 4-position and a cyclopropylmethyl group at the 3-position, making it a versatile intermediate for the synthesis of various bioactive molecules.

The structural configuration of 4-(bromomethyl)-3-(cyclopropylmethyl)-1H-pyrazole imparts unique reactivity, which is highly valuable in drug discovery and development. The presence of the bromomethyl moiety allows for facile nucleophilic substitution reactions, enabling the introduction of diverse functional groups. This property is particularly useful in constructing complex molecular architectures, such as those found in small-molecule inhibitors and therapeutic agents.

Recent advancements in medicinal chemistry have highlighted the potential of pyrazole derivatives as pharmacophores in numerous therapeutic areas. The cyclopropylmethyl group, in particular, has been shown to enhance metabolic stability and binding affinity in drug candidates. Studies have demonstrated that such structural motifs can modulate enzyme activity and receptor interactions, making them promising candidates for further exploration.

In the context of modern drug design, 4-(bromomethyl)-3-(cyclopropylmethyl)-1H-pyrazole serves as a key building block for synthesizing novel compounds with therapeutic potential. Researchers have leveraged its reactivity to develop inhibitors targeting various disease-related pathways. For instance, derivatives of this compound have been investigated for their ability to interact with enzymes involved in inflammatory responses and cancer progression. The pyrazole core is particularly well-suited for these applications due to its ability to adopt multiple conformations, facilitating optimal binding to biological targets.

The cyclopropylmethyl substituent plays a crucial role in fine-tuning the pharmacokinetic properties of derived compounds. This moiety contributes to improved solubility and reduced susceptibility to metabolic degradation, factors that are critical for achieving effective drug delivery and prolonged bioavailability. Such attributes make 4-(bromomethyl)-3-(cyclopropylmethyl)-1H-pyrazole an attractive starting point for designing next-generation therapeutics.

Recent studies have also explored the synthetic pathways involving 4-(bromomethyl)-3-(cyclopropylmethyl)-1H-pyrazole. Researchers have optimized multi-step synthetic routes to achieve high yields and purity, ensuring that pharmaceutical-grade materials can be produced efficiently. These efforts are essential for advancing preclinical and clinical studies, where reliable and scalable synthesis methods are paramount.

The bromomethyl group at the 4-position of the pyrazole ring offers additional synthetic flexibility. It can be readily converted into other functional groups through reactions such as alkylation, etherification, or thiol addition. This adaptability has enabled the creation of a diverse library of derivatives, each with distinct biological activities. For example, alkylation with thiol-containing compounds has yielded novel sulfonamide-based inhibitors with potential applications in anti-inflammatory and anticancer therapies.

Moreover, the cyclopropylmethyl group contributes to steric hindrance around the pyrazole core, which can influence binding interactions with biological targets. This steric effect is particularly important in designing molecules that exhibit high selectivity for specific enzymes or receptors. By modulating this aspect of the structure, researchers can fine-tune potency and reduce off-target effects, thereby improving overall therapeutic efficacy.

The growing interest in heterocyclic compounds like 4-(bromomethyl)-3-(cyclopropylmethyl)-1H-pyrazole is reflected in the increasing number of patents and publications describing their applications in drug discovery. Companies specializing in chemical intermediates have recognized the value of this compound and have developed robust supply chains to meet the demand from academic institutions and pharmaceutical firms alike.

In conclusion, 4-(bromomethyl)-3-(cyclopropylmethyl)-1H-pyrazole (CAS No. 2137822-94-5) is a highly versatile intermediate with significant potential in pharmaceutical research and development. Its unique structural features enable the synthesis of diverse bioactive molecules, making it an indispensable tool for medicinal chemists striving to develop innovative therapies for various diseases.